Cas no 2228345-89-7 (tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate)

• Product Name: tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate
• CAS No: 2228345-89-7
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 6300546
• PubChem ID: 165650846
• Update Time: 2025-07-22

tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228345-89-7
• EN300-1874354
• tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C14H17N3O4/c1-14(2,3)20-13(19)17-8-4-5-11(18)9(6-8)12-10(15)7-16-21-12/h4-7,18H,15H2,1-3H3,(H,17,19)
• InChI Key： PPKLPWRUPGAVKV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C2=C(C=NO2)N)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate

Professional Introduction to Compound with CAS No. 2228345-89-7 and Product Name: Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate

The compound with the CAS number 2228345-89-7 and the product name Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group, an amino-substituted oxazole ring, and a hydroxyphenyl moiety contributes to its unique chemical properties, making it a promising candidate for further exploration.

Recent research in the field of bioorganic chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen atom, is particularly noteworthy for its role in biological systems. Studies have demonstrated that oxazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an amino group into the oxazole ring further enhances its pharmacological potential by allowing for various functional modifications and interactions with biological targets.

The hydroxyphenyl group in the molecular structure of this compound adds another layer of complexity and functionality. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, making them valuable in the development of drugs targeting chronic diseases such as diabetes and cardiovascular disorders. The combination of these functional groups within the same molecule suggests that Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate may possess multiple modes of action, thereby increasing its therapeutic efficacy.

In the realm of drug discovery, the carbamate moiety is often employed to enhance solubility and bioavailability. The tert-butyl group, attached to the carbamate nitrogen, serves as a protecting group that can be selectively removed under specific conditions, allowing for further chemical modifications. This flexibility makes the compound a versatile scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

Current research trends indicate that there is growing interest in developing multitargeted drugs that can address multiple aspects of a disease simultaneously. The structural features of Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate align well with this trend. The compound’s ability to interact with various biological targets could make it an effective candidate for treating complex diseases that involve multiple pathological pathways.

Furthermore, advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of compounds with greater accuracy. These tools have been instrumental in optimizing the structure of Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate to enhance its biological activity while minimizing potential side effects. Such computational studies are crucial in guiding experimental efforts and accelerating the drug discovery process.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Techniques such as nucleophilic substitution, condensation reactions, and protecting group strategies are commonly employed in its synthesis. The complexity of its molecular structure necessitates rigorous purification methods to isolate the desired product from potential byproducts.

Evaluation of the pharmacological properties of Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising activities against various biological targets, including enzymes and receptors relevant to human diseases. These preliminary findings support further investigation into its therapeutic potential.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies have been performed to assess the acute toxicity and potential long-term effects of exposure to this compound. These studies are essential for ensuring that any subsequent clinical trials can be conducted safely and effectively.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has expedited the identification of lead compounds like Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate. HTS allows researchers to rapidly test thousands of compounds against multiple biological targets, significantly reducing the time required to identify promising candidates for further development.

The role of collaboration between academic institutions and pharmaceutical companies cannot be overstated in advancing drug discovery efforts. Such partnerships facilitate the sharing of resources, expertise, and data, which are critical for translating laboratory findings into viable therapeutic agents. The development of Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate exemplifies this collaborative approach.

Future directions in research may involve exploring derivative compounds based on this scaffold to improve pharmacological properties further. Modifications such as altering substituents or introducing new functional groups could enhance efficacy or reduce side effects. Additionally, exploring alternative synthetic routes may improve scalability and cost-effectiveness for large-scale production.

In conclusion,Tert-butyl N-[3-(4-amino-1,2-oxazol-5-yl)-4-hydroxyphenyl]carbamate represents a significant advancement in pharmaceutical chemistry with its complex molecular architecture and promising biological activities. Its unique structural features make it a valuable candidate for further exploration in drug development efforts aimed at addressing complex diseases.